![molecular formula C7H6ClN5O2 B2369838 Methyl 2-(7-chloro-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)acetate CAS No. 2173999-28-3](/img/structure/B2369838.png)
Methyl 2-(7-chloro-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)acetate
Overview
Description
The [1,2,3]triazolo[4,5-d]pyrimidine scaffold is a versatile heterocycle that has been used in various areas of drug design . It’s isoelectronic with purines and has been proposed as a possible surrogate of the purine ring . This scaffold has found numerous applications in medicinal chemistry .
Synthesis Analysis
The synthesis of new [1,2,3]triazolo[4,5-d]pyrimidine derivatives has been reported . Especially, compound 19 potently inhibited USP28, showing selectivity over USP7 and LSD1 .
Molecular Structure Analysis
The structure of the 1,2,4-triazolo[1,5-a]pyrimidine scaffold has been reported . The use of the TP scaffold as a purine surrogate has been documented over the years through different drug discovery programs .
Chemical Reactions Analysis
The synthesis and biological evaluation of new [1,2,3]triazolo[4,5-d]pyrimidine derivatives as potent USP28 inhibitors have been reported .
Scientific Research Applications
- Researchers have synthesized novel derivatives of 1,2,3-triazolo[4,5-d]pyrimidine, including this compound, to evaluate their antitumor potential. In vitro studies against human cancer cell lines (such as MGC-803, MCF-7, EC-109, PC-3, and Hela) have been conducted . Investigating its mechanism of action and efficacy in inhibiting tumor growth is crucial for cancer therapy.
- The compound’s structure suggests potential antiproliferative activity. Scientists have designed and synthesized [1,2,3]triazolo[4,5-d]pyrimidine derivatives containing a hydrazone moiety. These derivatives were evaluated against various cancer cell lines using MTT assays . Further exploration of its impact on cell proliferation and apoptosis pathways is warranted.
- Living cell metabolic activity can be assessed using this compound. Researchers have employed it as a metric to study cellular processes and responses . Understanding its effects on cellular metabolism could provide insights into drug development and disease treatment.
Antitumor Activity
Antiproliferative Properties
Metabolic Studies
Mechanism of Action
Target of Action
Similar compounds have shown activity against various cancer cell lines , suggesting potential targets within these cells.
Mode of Action
It’s known that similar compounds interact with their targets, leading to changes that can inhibit the growth of cancer cells .
Biochemical Pathways
Given its potential antitumor activity , it may be inferred that it affects pathways related to cell proliferation and survival.
Result of Action
Similar compounds have demonstrated good to moderate anticancer activity, most notably against renal cancer cell lines .
Future Directions
properties
IUPAC Name |
methyl 2-(7-chlorotriazolo[4,5-d]pyrimidin-3-yl)acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6ClN5O2/c1-15-4(14)2-13-7-5(11-12-13)6(8)9-3-10-7/h3H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RBBOQMIZCPHEHD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CN1C2=C(C(=NC=N2)Cl)N=N1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6ClN5O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-(7-chloro-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)acetate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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